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Compound of Interest

Compound Name:
3-(Aminomethyl)-3-methylpentane

hydrochloride

CAS No.: 2137575-48-3

Cat. No.: B2889874

Get Quote

Document Type: Technical Standard Operating Procedure (SOP) & Strategic Framework Target

Compound: 3-(Aminomethyl)-3-methylpentane hydrochloride (C

H

N·HCl) Molecular Weight: 151.68 g/mol [1]

Part 1: Executive Summary & Compound
Architecture
The Physicochemical Context
3-(Aminomethyl)-3-methylpentane hydrochloride is a branched aliphatic amine salt.

Structurally, it consists of a lipophilic C7 hydrocarbon tail (3-methylpentane backbone)

anchored by a polar, ionic ammonium chloride headgroup.
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This "amphiphilic salt" structure dictates its solubility behavior, creating a specific challenge in

process design:

The Ionic Head: Drives high solubility in water and high-dielectric protic solvents (Methanol,

Formamide).

The Lipophilic Tail: Disrupts crystal lattice energy, potentially allowing unusual solubility in

mid-polarity solvents (Ethanol, IPA, Dichloromethane) compared to smaller amines like

methylamine HCl.

Scientific Directive: Researchers must characterize the Solubility Design Space to optimize

purification (crystallization) and reaction solvent selection.

Expected Solubility Landscape (Theoretical Prediction)
Based on the lattice energy of alkylammonium chlorides:
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Solvent Class
Representative
Solvents

Predicted Behavior Mechanism

Protic (High

)

Water, D

O
High (>500 mg/mL)

Ion-dipole hydration

dominates lattice

energy.

Protic (Mid

)
Methanol, Ethanol Moderate to High

H-bonding capability

stabilizes the chloride

ion; alkyl chain

interacts with alcohol

tail.

Aprotic Polar DMSO, DMF High

Strong cation

solvation; disruption of

ionic lattice.

Aprotic Non-Polar Hexane, Toluene Negligible

Lack of solvation

energy to overcome

ionic lattice forces.

Chlorinated DCM, Chloroform Low to Moderate

Potential for ion-

pairing solubility

(contact ion pairs).

Part 2: Experimental Protocols (The Core)
To generate valid solubility data, two complementary methodologies are required: the

Isothermal Equilibrium Method (Shake-Flask) for accuracy, and the Polythermal Dynamic

Method for speed and temperature-dependence profiling.

Protocol A: Isothermal Equilibrium (The Gold Standard)
Use this method for generating thermodynamic data at fixed temperatures (e.g., 25°C, 37°C).

Materials:

Saturated solvent chambers (temperature controlled ±0.1°C).
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0.45 µm PTFE or PVDF syringe filters (Check compatibility with solvent).

Agitation: Orbital shaker at 100 rpm.

Step-by-Step Workflow:

Saturation: Add excess 3-(Aminomethyl)-3-methylpentane HCl to 5 mL of the target solvent

in a sealed glass vial until a visible solid phase persists.

Equilibration: Agitate at the target temperature (

) for 24 to 72 hours.

Critical Check: If the solid disappears, add more compound immediately.

Sedimentation: Stop agitation and allow the suspension to settle for 2 hours at temperature

.

Sampling: Withdraw the supernatant using a pre-warmed syringe (to prevent precipitation

inside the needle).

Filtration: Filter quickly through a 0.45 µm filter into a pre-weighed volumetric flask.

Quantification: Dilute with Mobile Phase and analyze via HPLC-CAD (see Section 2.3).

Protocol B: Polythermal Dynamic Method (Crystal
Disappearance)
Use this method to determine the Metastable Zone Width (MSZW) and solubility curves rapidly.

Preparation: Place a known mass of solute (

) and solvent (

) in a reactor with turbidity probe.

Heating: Heat at 0.5°C/min until the solution becomes clear (Solubility Temperature,

).
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Cooling: Cool at 0.5°C/min until turbidity reappears (Cloud Point,

).

Iteration: Add more solute and repeat to map the solubility curve across the temperature

range (e.g., 278.15 K to 323.15 K).

Analytical Method Development (Critical)
Challenge: 3-(Aminomethyl)-3-methylpentane lacks a strong chromophore (no aromatic ring),

rendering standard UV detection at 254 nm useless.

Recommended Detection Systems:

HPLC-CAD (Charged Aerosol Detection):

Mechanism:[2] Universal detection based on non-volatile analyte mass.

Pros: High sensitivity, linear response, no derivatization needed.

Reference:Gamache, P. H., et al. (2005). "Charged Aerosol Detection for HPLC."

Derivatization + UV:

Reagent: Benzoyl Chloride or FMOC-Cl.

Reaction: Reacts with the primary amine to form a UV-active amide/carbamate.

Pros: Allows use of standard UV detectors (254 nm).

Part 3: Thermodynamic Modelling
To translate raw data into predictive process models, fit the experimental mole fraction solubility

(

) using the Modified Apelblat Equation. This model accounts for the non-ideal behavior of ionic
salts in organic solvents.

The Apelblat Equation:
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: Mole fraction solubility.

: Absolute temperature (Kelvin).

: Empirical model parameters derived from regression.

Thermodynamic Parameters Calculation: From the Van't Hoff plot (

vs

), calculate the dissolution enthalpy (

) and entropy (

):

Interpretation: A positive

indicates endothermic dissolution (solubility increases with temperature), which is typical for
amine hydrochlorides.

Part 4: Visualization of the Study Workflow
The following diagram illustrates the decision tree for selecting the correct solubility

determination method and analytical technique for this specific compound.
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Caption: Workflow for solubility determination of non-chromophoric amine salts, integrating

method selection and advanced detection strategies.

Part 5: Data Presentation Template
When executing this study, organize your results into the following standardized table format to

ensure comparability across solvents.

Table 1: Experimental Solubility of 3-(Aminomethyl)-3-methylpentane HCl (Mole Fraction

and Mass Fraction

)

Solvent T (K)
Mass Sol. (

)

Mole Frac. (

)

Deviation (

)

Water 298.15 [Exp. Data] [Calc]

Methanol 298.15 [Exp. Data] [Calc]

Ethanol 298.15 [Exp. Data] [Calc]

Isopropanol 298.15 [Exp. Data] [Calc]

Acetone 298.15 [Exp. Data] [Calc]

(Note: "Exp. Data" must be filled experimentally. For amine hydrochlorides, expect Water >

Methanol > Ethanol > Isopropanol > Acetone.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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